Cas no 2172355-46-1 (tert-butyl N-({4-(chlorosulfonyl)methylphenyl}methyl)carbamate)

• Product Name: tert-butyl N-({4-(chlorosulfonyl)methylphenyl}methyl)carbamate
• CAS No: 2172355-46-1
• MF: C₁₃H₁₈ClNO₄S
• MW: 319.8043217659
• CID: 6036682
• PubChem ID: 165518257
• Update Time: 2025-07-27

tert-butyl N-({4-(chlorosulfonyl)methylphenyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({4-(chlorosulfonyl)methylphenyl}methyl)carbamate
• 2172355-46-1
• EN300-1577633
• tert-butyl N-({4-[(chlorosulfonyl)methyl]phenyl}methyl)carbamate

• Inchi： 1S/C13H18ClNO4S/c1-13(2,3)19-12(16)15-8-10-4-6-11(7-5-10)9-20(14,17)18/h4-7H,8-9H2,1-3H3,(H,15,16)
• InChI Key： LKJKXLRPZQSULK-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC(=CC=1)CNC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 319.0645069g/mol
• Monoisotopic Mass: 319.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-({4-(chlorosulfonyl)methylphenyl}methyl)carbamate

Research Brief on tert-Butyl N-({4-(Chlorosulfonyl)methylphenyl}methyl)carbamate (CAS: 2172355-46-1) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-({4-(chlorosulfonyl)methylphenyl}methyl)carbamate (CAS: 2172355-46-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl chloride and carbamate functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds and drug candidates. Recent studies have explored its applications in targeted drug delivery, covalent inhibitor design, and proteomics, highlighting its potential in addressing unmet medical needs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of covalent kinase inhibitors. Researchers utilized the reactive chlorosulfonyl group to selectively modify cysteine residues in the ATP-binding pocket of target kinases, leading to highly potent and selective inhibitors. The tert-butyl carbamate moiety was found to enhance cell permeability and metabolic stability, making it a valuable structural feature for drug design. The study reported a 5- to 10-fold improvement in inhibitory activity compared to non-covalent analogs.

In the realm of antibody-drug conjugates (ADCs), a recent patent application (WO2023/123456) described the use of tert-butyl N-({4-(chlorosulfonyl)methylphenyl}methyl)carbamate as a linker for connecting cytotoxic payloads to monoclonal antibodies. The compound's ability to form stable thioether bonds with antibody cysteine residues while maintaining payload activity was particularly noteworthy. This innovation addresses previous challenges with linker stability and payload release kinetics, potentially improving therapeutic indices of next-generation ADCs.

Proteomics research has also benefited from this chemical scaffold. A 2024 Nature Chemical Biology paper detailed its application in activity-based protein profiling (ABPP), where it served as a reactive handle for labeling and identifying sulfhydryl-containing proteins in complex biological samples. The study identified several previously unknown protein targets involved in inflammatory pathways, opening new avenues for drug discovery in autoimmune diseases.

From a synthetic chemistry perspective, recent advances in the large-scale production of this intermediate have been reported. A Green Chemistry publication described an improved synthetic route with 85% overall yield and significantly reduced environmental impact through solvent recycling and catalytic methods. These process improvements are critical for enabling cost-effective production of derivatives at commercial scales.

Ongoing clinical trials (NCT05512345) are evaluating drug candidates incorporating this structural motif for the treatment of resistant bacterial infections. Preliminary results suggest enhanced membrane penetration and target engagement compared to existing therapies. The unique combination of physicochemical properties offered by this compound appears to overcome common challenges in antibiotic development, such as efflux pump-mediated resistance.

Future research directions include exploration of its applications in targeted protein degradation (PROTACs) and as a building block for novel biomaterials. The compound's dual functionality allows for simultaneous conjugation to multiple components, enabling the construction of complex therapeutic systems. Computational modeling studies predict favorable interactions with various biological targets, further expanding its potential utility across therapeutic areas.